Cas no 5435-67-6 ( )

• Product Name: &nbsp
• CAS No: 5435-67-6
• MF: C₁₀H₁₀Cl₄O
• MW: 287.997799396515
• CID: 940825
• PubChem ID: 228516
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-1,2,4,5-tetrachlorobenzene
• AC1L5GAA
• AC1Q3LEK
• CTK5A0613
• NCIOpen2_002362
• NCIOpen2_002488
• NSC21489
• NSC57907
• NSC57908
• NSC-57907
• 5435-67-6
• 3-butoxy-1,2,4,5-tetrachloro-benzene
• NSC-21489
• DS-004770
• NSC-57908
• DTXSID90281386
•  

• Inchi： 1S/C10H10Cl4O/c1-2-3-4-15-10-8(13)6(11)5-7(12)9(10)14/h5H,2-4H2,1H3
• InChI Key： IJVHFDIDNXFTFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1OCCCC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 285.9488
• Monoisotopic Mass: 285.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 332.7°C at 760 mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.542
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers